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Compound of Interest

Compound Name: Optrin

Cat. No.: B1240277

Get Quote

Disclaimer: Detailed synthesis protocols for "Optrin" are not publicly available. This document

provides a comprehensive guide to the synthesis of Aprepitant, a neurokinin-1 (NK1) receptor

antagonist, for which extensive information is accessible. This information is intended for

researchers, scientists, and drug development professionals. All procedures should be carried

out in a controlled laboratory setting by qualified personnel.

Introduction
Aprepitant is a selective high-affinity antagonist of human substance P/neurokinin 1 (NK1)

receptors. It is used for the prevention of acute and delayed chemotherapy-induced nausea

and vomiting (CINV) and for the prevention of postoperative nausea and vomiting (PONV). This

document outlines two primary synthetic routes for Aprepitant: the original multi-step synthesis

and a more recent, environmentally friendly "green" synthesis.

Mechanism of Action
Aprepitant exerts its antiemetic effect by blocking the binding of substance P to the NK1

receptor in the central nervous system.[1][2] Substance P is a neuropeptide that plays a key

role in the vomiting reflex. By inhibiting the action of substance P, Aprepitant effectively

suppresses nausea and vomiting.
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Signaling Pathway of the NK1 Receptor
The binding of Substance P to the NK1 receptor initiates a signaling cascade that leads to the

physiological response of emesis. Aprepitant acts as an antagonist, preventing this cascade.

NK1 Receptor Signaling Pathway

Comparative Synthesis Data
The following table summarizes the key quantitative differences between the original and

greener synthetic routes for Aprepitant.

Parameter Original Synthesis Greener Synthesis Reference(s)

Number of Steps 6 3 [1][3]

Overall Yield ~43%
~76% (nearly doubles

the original)
[4]

Raw Material Usage High Reduced by ~80% [1][5]

Water Usage High Reduced by ~80% [1][5]

Waste Generation
~41,000 gallons per

1,000 lbs
Significantly Reduced [1][5]

Hazardous Reagents

Sodium cyanide,

dimethyl titanocene,

gaseous ammonia

Eliminated [1][5]

Experimental Protocols
Greener Synthesis of Aprepitant
This improved synthesis is a three-step, highly atom-economical process.
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Starting Materials:
- Chiral Alcohol

- Morpholine Precursor

Step 1: Crystallization-Induced
Asymmetric Transformation

Step 2: Introduction of
F-phenyl Group

Step 3: Addition of
Triazolinone Side Chain

Purification

Aprepitant

Click to download full resolution via product page

Greener Synthesis Workflow

While specific proprietary details of the Merck greener synthesis are not fully public, the key

transformations involve a crystallization-induced asymmetric transformation to set the

stereochemistry, followed by the coupling of the core morpholine structure with the fluorophenyl

and triazolinone moieties. The overall yield for this process is approximately 76%.[4]

Original Synthesis of Aprepitant
The original synthesis is a six-step process.
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Starting Materials

Step 1: Formation of
Morpholine Ring

Step 2: Introduction of
Chiral Alcohol

Step 3: Coupling with
F-phenyl Group

Step 4: Intermediate
Modification

Step 5: Formation of
Triazolinone Precursor

Step 6: Cyclization to
form Triazolinone Ring

Purification

Aprepitant
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Original Synthesis Workflow
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The final step of one of the documented original synthetic routes involves the cyclization of an

intermediate to form the triazolinone ring.

Reaction: A solution of the intermediate, 2-[2-[(2R,3S)-2-[(1R)-1-[3,5-

bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-morpholinyl]-1-

iminoethyl]hydrazinecarboxylic acid methyl ester, in xylene is heated at reflux.

Conditions: The reaction mixture is refluxed for approximately 2 hours.

Purification: The resulting reaction mixture is purified by flash chromatography.

Yield: This final step yields approximately 79% of Aprepitant.[6]

Purification Protocol
A common method for the purification of Aprepitant to achieve high purity is through

recrystallization.

Procedure:

Dissolve crude Aprepitant (e.g., 5 gm with 98.5% HPLC purity) in ethyl acetate (100 ml) at

70°C.

Stir the solution for 30 minutes.

Distill off the ethyl acetate under atmospheric conditions until the volume is reduced by

half (to 50 ml).

Gradually cool the solution to 25-30°C and then further to 0-5°C.

Stir the mixture for 1 hour at 0-5°C to induce crystallization.

Filter the solid product.

Wash the solid with chilled ethyl acetate (10 ml).

Dry the purified product at 60°C.
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Expected Purity: This procedure can yield Aprepitant with an HPLC purity of 99.97%.[7]

Conclusion
The synthesis of Aprepitant has evolved from a lengthy and environmentally challenging

process to a more efficient and sustainable "green" synthesis. This development highlights the

advancements in pharmaceutical manufacturing, focusing on reducing waste, avoiding

hazardous materials, and improving overall yield. The protocols and data presented provide a

comprehensive overview for research and development purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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